Cas no 97351-96-7 (N,N-Dipropyl-3-nitro-benzeneethanamine)

N,N-Dipropyl-3-nitro-benzeneethanamine is a nitro-substituted benzeneethanamine derivative characterized by its dipropylamine functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a precursor or intermediate in the development of bioactive molecules. The nitro group at the 3-position of the benzene ring enhances its reactivity, facilitating further chemical modifications. Its dipropylamine moiety contributes to its lipophilicity, potentially influencing solubility and binding properties. The compound is typically handled under controlled conditions due to its sensitivity. Researchers value it for its versatility in synthetic applications and its potential role in studying structure-activity relationships.
N,N-Dipropyl-3-nitro-benzeneethanamine structure
97351-96-7 structure
Product Name:N,N-Dipropyl-3-nitro-benzeneethanamine
CAS No:97351-96-7
MF:C14H22N2O2
MW:250.336683750153
CID:1065173
PubChem ID:13530903
Update Time:2025-10-20

N,N-Dipropyl-3-nitro-benzeneethanamine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dipropyl-3-nitro-benzeneethanamine
    • 3-nitro-N,N-dipropylBenzeneethanamine
    • N,N-DIETHYL-3-NITRO-BENZENEETHANAMINE,
    • SCHEMBL10553079
    • N-[2-(3-nitrophenyl)ethyl]-N-propylpropan-1-amine
    • 97351-96-7
    • FT-0760913
    • DA-23284
    • Inchi: 1S/C14H22N2O2/c1-3-9-15(10-4-2)11-8-13-6-5-7-14(12-13)16(17)18/h5-7,12H,3-4,8-11H2,1-2H3
    • InChI Key: MBYONJMRGQEVSK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)CCN(CCC)CCC)=O

Computed Properties

  • Exact Mass: 250.168127949g/mol
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 49.1Ų

N,N-Dipropyl-3-nitro-benzeneethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D444620-100mg
N,N-Dipropyl-3-nitro-benzeneethanamine
97351-96-7
100mg
$196.00 2023-05-18
TRC
D444620-1g
N,N-Dipropyl-3-nitro-benzeneethanamine
97351-96-7
1g
$1533.00 2023-05-18
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